1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate

1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate is a fluorinated organic compound characterized by its unique structure and properties. It has the molecular formula C₁₁H₄F₁₈O₃ and a molecular weight of approximately 526.119 g/mol . This compound belongs to a class of chemicals known as per- and polyfluoroalkyl substances (PFAS), which are recognized for their stability and resistance to degradation in the environment. The compound is primarily used in various industrial applications due to its unique chemical properties.

The synthesis of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate typically involves the reaction of perfluoroheptyl alcohol with hexafluoroisopropyl carbonate. This reaction can be represented as follows:

The stability of the carbon-fluorine bonds in this compound contributes to its resistance to hydrolysis and oxidation, making it suitable for various applications where chemical stability is crucial .

The synthesis of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate can be achieved through several methods:

• Direct Esterification: This method involves reacting perfluoroheptyl alcohol with hexafluoroisopropyl carbonate under controlled conditions to form the desired carbonate.
• Transesterification: This approach can also be employed by using a different alcohol or ester as a starting material and converting it into the target compound through transesterification reactions.

Both methods require precise control of reaction conditions such as temperature and pressure to ensure high yield and purity of the final product .

1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate finds applications in various fields due to its unique properties:

• Coatings: Used in protective coatings due to its water and oil repellency.
• Surfactants: Functions as a surfactant in formulations for improved wetting and spreading properties.
• Aerospace: Employed in specialized applications within the aerospace industry for its thermal stability and resistance to harsh environments.
• Medical Devices: Potentially useful in medical applications such as contact lenses due to its biocompatibility .

Several compounds share structural similarities with 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate. Below is a comparison highlighting its uniqueness:

The uniqueness of 1H,1H,7H-Perfluoroheptyl hexafluoroisopropyl carbonate lies in its balance between molecular weight and fluorination level, providing specific properties that may be advantageous in niche applications where both stability and performance are required.